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Thermochromic materials, which exhibit a reversible color change upon temperature variation,

are a subject of significant interest in various scientific and technological fields. Among these,

copper(II) complexes with N,N-diethylethylenediamine (deen) ligands have emerged as a

fascinating class of compounds demonstrating distinct thermochromic behavior.[1][2][3][4] This

guide provides a comprehensive comparison of the thermochromic properties of different N,N-
diethylethylenediamine copper(II) complexes, supported by experimental data and detailed

protocols.

Mechanism of Thermochromism
The thermochromism in these complexes is primarily attributed to a subtle alternation of the

coordination geometry around the copper(II) ion.[1][2][3][4] At lower temperatures, the

complexes typically exhibit a square planar geometry with the four nitrogen atoms of the two

deen ligands coordinating to the copper center. As the temperature increases, a distortion from

this planarity occurs, leading to a change in the d-d electronic transitions and consequently, a

visible color change.[3][5][6] The nature of the counter-anion (e.g., NO₃⁻, BF₄⁻, ClO₄⁻) plays a

crucial role in the transition temperature and the reversibility of the color change.[3][7]
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Caption: Reversible thermochromic transition in N,N-diethylethylenediamine copper(II)

complexes.

Comparative Performance Data
The thermochromic properties of N,N-diethylethylenediamine copper(II) complexes are

significantly influenced by the counter-anion. The following table summarizes the key

performance indicators for complexes with nitrate, tetrafluoroborate, and perchlorate anions.
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Complex
Color at Low
Temperature

Color at High
Temperature

Transition
Temperature (°C)

--INVALID-LINK--₂ Red Violet 145

--INVALID-LINK--₂ Red Violet 15

--INVALID-LINK--₂ Red Blue-Violet ~40-50

(Et₂NH₂)₂[CuCl₄] (for

comparison)
Green Yellow ~50

--INVALID-LINK--₂ (for

comparison)
Blue-Violet Blue 142

Note: dmpd = 2,2-dimethylpropane-1,3-diamine[8]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of these thermochromic

complexes are provided below.

Synthesis of Cu(deen)₂₂
Materials:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

N,N-Diethylethylenediamine (deen)

Absolute ethanol

Diethyl ether

Procedure:[3]

Dissolve 1.2 g (5 mmol) of Cu(NO₃)₂·3H₂O in 40 mL of absolute ethanol in a 150 mL beaker

to obtain a clear blue solution.
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Add a 10 mL ethanolic solution of N,N-diethylethylenediamine (1.16 g, 10 mmol) dropwise

to the copper nitrate solution with continuous stirring.

Observe the color change of the reaction mixture to blue-violet.

Allow the solution to stand for approximately 10 minutes, during which a red solid will

precipitate.

Collect the solid product by suction filtration.

Wash the collected solid twice with 5 mL of diethyl ether.

Air-dry the solid on a filter paper for 30 minutes before weighing.

Synthesis of Cu(deen)₂₂
Materials:

Copper(II) carbonate basic (CuCO₃·Cu(OH)₂)

40% aqueous tetrafluoroboric acid (HBF₄)

N,N-Diethylethylenediamine (deen)

Ethanol

Diethyl ether

Procedure:[3]

In a 100 mL beaker, add an excess of CuCO₃·Cu(OH)₂ (0.830 g, 3.75 mmol) to 2.2 g (ca. 10

mmol) of 40% aqueous HBF₄ with stirring.

Once the evolution of CO₂ has ceased, add 30 mL of ethanol to the solution.

Remove any unreacted solid by filtration.

To the light blue filtrate, add a 30 mL ethanolic solution of N,N-diethylethylenediamine
(1.16 g, 10 mmol) dropwise with stirring.
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Continue stirring for an additional 5 minutes.

A violet microcrystalline solid will precipitate after standing at room temperature for about 5

minutes.

Collect the solid by suction filtration and wash twice with 5 mL of diethyl ether.

Thermochromic Property Assessment
The thermochromic behavior of the synthesized complexes can be visually observed by gentle

heating on a hot plate.[9] For quantitative analysis, temperature-dependent UV-Vis

spectroscopy is employed to monitor the changes in the absorption spectra as a function of

temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Preparation and Thermochromic Properties of Copper(II)-N,N-Diethylethylenediamine
Complexes - Dialnet [dialnet.unirioja.es]

3. pubs.acs.org [pubs.acs.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://m.youtube.com/watch?v=JqdoY8uucYc
https://www.benchchem.com/product/b122027?utm_src=pdf-body-img
https://www.benchchem.com/product/b122027?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/ed100103a
https://dialnet.unirioja.es/servlet/articulo?codigo=5090589
https://dialnet.unirioja.es/servlet/articulo?codigo=5090589
https://pubs.acs.org/doi/10.1021/ed100103a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Preparation and Thermochromic Properties of Copper(II)-N,N-Diethylethylenediamine
Complexes | Semantic Scholar [semanticscholar.org]

5. Concerning the thermochromic mechanism of copper(II) and nickel(II) complexes of N,N-
diethylethylenediamine | Semantic Scholar [semanticscholar.org]

6. Concerning the thermochromic mechanism of copper(II) and nickel(II) complexes of N,N-
diethylethylenediamine (Journal Article) | OSTI.GOV [osti.gov]

7. researchgate.net [researchgate.net]

8. Thermochromism in copper(II) complexes: spectroscopic, thermal, and electrical
properties and room-temperature crystal structure of bis(2,2-dimethylpropane-1,3-
diamine)copper(II) dinitrate - Journal of the Chemical Society, Dalton Transactions (RSC
Publishing) [pubs.rsc.org]

9. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [A Comparative Guide to the Thermochromic Properties
of N,N-Diethylethylenediamine Copper Complexes]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b122027#assessing-the-thermochromic-
properties-of-n-n-diethylethylenediamine-copper-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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